N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide
CAS No.: 2034618-62-5
Cat. No.: VC5035262
Molecular Formula: C14H12N4O3
Molecular Weight: 284.275
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034618-62-5 |
|---|---|
| Molecular Formula | C14H12N4O3 |
| Molecular Weight | 284.275 |
| IUPAC Name | N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide |
| Standard InChI | InChI=1S/C14H12N4O3/c1-9-6-11(18-21-9)14(19)17-7-12-13(16-4-3-15-12)10-2-5-20-8-10/h2-6,8H,7H2,1H3,(H,17,19) |
| Standard InChI Key | YWXODNNIOZMLJF-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NO1)C(=O)NCC2=NC=CN=C2C3=COC=C3 |
Introduction
N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide is a complex organic compound characterized by its unique structural features, which include a furan ring, a pyrazine moiety, and an isoxazole core. This compound is notable for its potential applications in medicinal chemistry due to the presence of these diverse structural elements. The molecular weight of this compound is approximately 284.27 g/mol, as indicated by its CAS number 2034618-62-5 .
Structural Features and Potential Biological Activities
The compound's structure incorporates several functional groups known for their biological activities:
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Furan Ring: Furan rings are common in natural products and drugs, known for their diverse biological activities, including antimicrobial and anticancer properties.
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Pyrazine Moiety: Pyrazines have been explored for their potential in kinase inhibition, a key area in cancer research.
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Isoxazole Core: Isoxazoles are known for their anti-inflammatory, antimicrobial, and anticancer properties.
These structural features suggest that N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide could exhibit similar biological activities.
Synthesis and Characterization
The synthesis of N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide typically involves multi-step organic reactions. Although specific synthetic routes for this compound are not extensively detailed in available literature, general methods may include careful control of reaction conditions such as temperature, solvent choice, and reaction time to achieve high yield and purity. Analytical techniques like High Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy are generally employed to monitor synthesis progress and confirm compound identity.
Potential Applications
Given its structural features, N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide may have potential applications in:
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Medicinal Chemistry: Its unique structure suggests potential anti-inflammatory and anticancer activities.
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Material Science: The compound's aromatic and heterocyclic rings could participate in π-π stacking interactions, influencing self-assembly and the formation of ordered structures.
Comparison with Similar Compounds
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide | Furan, pyrazine, isoxazole | Potential anti-inflammatory/anticancer activity |
| N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-phenylbenzo[c]isoxazole-5-carboxamide | Heteroaromatic with furan, pyrazine, isoxazole | Potential anti-inflammatory/anticancer activity, material science applications |
| N-(4-(furan-2-carbonyl)phenyl)-N'-phenylurea | Urea linkage | Different biological activity due to urea |
Research Findings and Future Directions
While detailed mechanistic studies are necessary to elucidate the specific actions of N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide, preliminary studies suggest potential biological activities similar to those of compounds with analogous structures. Interaction studies involving this compound could focus on its binding affinities with various biological targets, including enzymes or receptors implicated in disease processes. Techniques such as molecular docking and biochemical assays would be valuable tools in these investigations.
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